Cas no 477857-18-4 (Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate)

• Product Name: Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate
• CAS No: 477857-18-4
• MDL: MFCD02570751
• CID: 4652560
• Update Time: 2025-10-29

Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(4-[4-(2-PYRIDINYL)-2-PYRIMIDINYL]PHENOXY)ACETATE
• Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate

• MDL： MFCD02570751

Additional information on Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate

Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate (CAS No. 477857-18-4): A Comprehensive Overview

Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate, identified by its CAS number 477857-18-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further investigation in medicinal chemistry. The structural complexity of Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate arises from its aromatic and heterocyclic moieties, which contribute to its unique pharmacological properties.

The molecular structure of this compound features a phenoxyl group linked to an acetic acid methyl ester, with the phenoxyl ring further substituted by a biphenyl moiety containing pyridine and pyrimidine rings. This arrangement creates a multifaceted scaffold that can interact with various biological targets. The presence of nitrogen-containing heterocycles, such as pyridine and pyrimidine, is particularly noteworthy, as these elements are frequently found in bioactive molecules and have been extensively studied for their role in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes. Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate has been explored as a potential lead compound in this area due to its ability to modulate PPIs through its aromatic stacking interactions and hydrogen bonding capabilities. Studies have shown that such compounds can disrupt aberrant protein-protein interactions involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate is its potential as a scaffold for structure-based drug design. The compound's rigid biphenyl core provides a stable platform for further derivatization, allowing chemists to optimize its binding affinity and selectivity. Computational modeling studies have been instrumental in understanding the molecular interactions between this compound and its target proteins. These studies have revealed that the phenoxyl and heterocyclic groups are critical for binding to specific residues on the target protein, thereby influencing the compound's biological activity.

The pharmacokinetic properties of Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate are also of considerable interest. Preliminary studies suggest that this compound exhibits favorable solubility and metabolic stability, which are essential characteristics for an effective drug candidate. Additionally, its moderate molecular weight makes it suitable for oral administration, a route of delivery that is preferred for many therapeutic agents due to its ease of administration and patient compliance.

Recent advances in synthetic chemistry have enabled the efficient preparation of analogs of Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate, allowing for the systematic exploration of its structure-activity relationships (SAR). By modifying various functional groups within the molecule, researchers can fine-tune its biological properties. For instance, substituting the pyridine ring with other nitrogen-containing heterocycles has been shown to alter the compound's binding affinity and selectivity towards different protein targets.

The potential therapeutic applications of Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate are vast. Initial preclinical studies have indicated that this compound may have utility in treating various diseases, including oncological disorders. The ability to modulate PPIs suggests that it could be effective against cancers driven by dysregulated protein interactions. Furthermore, its anti-inflammatory potential has been highlighted in studies where it demonstrated inhibitory effects on key inflammatory pathways.

In conclusion, Methyl 2-{4-4-(2-pyridinyl)-2-pyrimidinylphenoxy}acetate (CAS No. 477857-18-4) represents a promising lead compound in pharmaceutical research. Its complex structure, combined with its favorable pharmacokinetic properties and potential therapeutic applications, makes it an attractive candidate for further development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in the next generation of therapeutic agents.